Cas no 6339-66-8 (5-formyl-4-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester)

• Product Name: 5-formyl-4-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• CAS No: 6339-66-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 960097
• PubChem ID: 236067
• Update Time: 2025-10-29

5-formyl-4-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-formyl-4-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• ethyl 5-formyl-4-methyl-1H-pyrrole-3-carboxylate
• 4-ethoxycarbonyl-2-formyl-3-methylpyrrole
• 5-Formyl-4-methyl-pyrrol-3-carbonsaeure-aethylester
• 5-formyl-4-methyl-pyrrole-3-carboxylic acid ethyl ester
• AC1L5VS2
• AC1Q64C8
• AG-G-35160
• AR-1I9438
• CTK5B8985
• NSC38093
• NSC-38093
• SCHEMBL1079651
• 6339-66-8
• DTXSID50284636
• DQOHQDBVDDNUPK-UHFFFAOYSA-N
• DB-368718
• EN300-746387

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-4-10-8(5-11)6(7)2/h4-5,10H,3H2,1-2H3
• InChI Key： DQOHQDBVDDNUPK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C=O)=C1C)=O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 362.5°C at 760 mmHg
• Flash Point: 173°C
• Refractive Index: 1.561
• PSA: 59.16
• LogP: 1.31230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 5-formyl-4-methyl-1H-Pyrrole-3-carboxylic acid ethyl ester

Introduction to 5-Formyl-4-methyl-1H-Pyrrole-3-carboxylic Acid Ethyl Ester (CAS No. 6339-66-8)

5-Formyl-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester (CAS No. 6339-66-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a pyrrole ring, a formyl group, and an ethyl ester moiety. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The pyrrole ring is a fundamental building block in many natural products and pharmaceuticals. It is known for its aromaticity and ability to participate in various chemical reactions, making it a key component in the synthesis of complex molecules. The presence of the formyl group adds reactivity to the molecule, enabling it to undergo nucleophilic addition reactions and other transformations. The ethyl ester moiety provides solubility and stability, making the compound suitable for use in both laboratory and industrial settings.

In recent years, research on 5-formyl-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester has focused on its potential applications in drug discovery and materials science. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. The formyl group can be readily modified to introduce various functional groups, enhancing the biological activity and selectivity of the resulting molecules.

Beyond medicinal chemistry, 5-formyl-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester has also shown promise in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of novel polymers and coatings. A recent study in the Journal of Polymer Science demonstrated that this compound can be polymerized to form conjugated polymers with excellent optical and electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 5-formyl-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester typically involves multistep processes that require careful control of reaction conditions. One common synthetic route involves the condensation of 4-methylpyrrole with ethyl acrylate, followed by formylation using a suitable reagent such as Vilsmeier reagent or Dess-Martin periodinane. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize 5-formyl-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester. These techniques provide detailed information about the structure and purity of the compound, which is crucial for ensuring its quality in both research and industrial applications.

The safety profile of 5-formyl-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester is an important consideration for its use in various applications. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 5-formyl-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester (CAS No. 6339-66-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique structural features make it a valuable intermediate for the synthesis of bioactive compounds and novel materials. Ongoing research continues to explore new uses for this compound, highlighting its importance in modern chemical research.